Cas no 1340148-59-5 (3-(2-chloro-5-nitrophenoxy)azetidine)

• Product Name: 3-(2-chloro-5-nitrophenoxy)azetidine
• CAS No: 1340148-59-5
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• CID: 6271549
• PubChem ID: 63991773
• Update Time: 2025-07-19

3-(2-chloro-5-nitrophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenoxy)azetidine
• EN300-1983726
• 1340148-59-5
• CS-0287298
• AKOS013307936

• Inchi： 1S/C9H9ClN2O3/c10-8-2-1-6(12(13)14)3-9(8)15-7-4-11-5-7/h1-3,7,11H,4-5H2
• InChI Key： LOYLBYOWBXBHLH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OC1CNC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0301698g/mol
• Monoisotopic Mass: 228.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(2-chloro-5-nitrophenoxy)azetidine

Comprehensive Overview of 3-(2-chloro-5-nitrophenoxy)azetidine (CAS No. 1340148-59-5): Properties, Applications, and Research Insights

3-(2-chloro-5-nitrophenoxy)azetidine (CAS No. 1340148-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azetidine ring with a 2-chloro-5-nitrophenoxy substituent, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, with studies highlighting its role in modulating enzyme activity and receptor binding.

In recent years, the demand for nitrogen-containing heterocycles like azetidines has surged, driven by their utility in designing next-generation therapeutics. The compound’s chloro and nitro functional groups enhance its reactivity, making it a valuable building block for cross-coupling reactions and catalysis. A 2023 study published in the Journal of Medicinal Chemistry emphasized its potential in kinase inhibitor development, aligning with the growing focus on targeted cancer therapies—a hot topic in biomedical research.

From an industrial perspective, 3-(2-chloro-5-nitrophenoxy)azetidine is synthesized via multistep organic synthesis, often involving nucleophilic substitution and aromatic nitration. Its crystalline form and solubility profile are critical for formulation scientists, especially in drug delivery systems. Environmental and regulatory considerations also play a role, as researchers explore green chemistry approaches to minimize waste during production—a trend reflecting the broader push for sustainable chemical processes.

The compound’s molecular weight (242.64 g/mol) and logP value (~2.1) suggest moderate lipophilicity, which is advantageous for blood-brain barrier penetration in CNS drug development. This property has sparked interest in neurodegenerative disease research, another high-traffic area in scientific literature. Additionally, its thermal stability (decomposes at ~200°C) makes it suitable for high-temperature reactions, a feature leveraged in polymer chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1340148-59-5. Recent advancements in AI-driven molecular modeling have further accelerated its study, with algorithms predicting novel derivatives for antibacterial and antifungal applications—addressing global concerns about antimicrobial resistance (AMR).

In summary, 3-(2-chloro-5-nitrophenoxy)azetidine exemplifies the intersection of structural complexity and functional versatility. Its relevance spans drug discovery, materials science, and catalysis, aligning with trending searches like "azetidine derivatives in medicine" and "nitroaromatics synthesis." As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and smart materials.